Cas no 790681-63-9 (N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide)
N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-mesitylacetamide
- N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide
- AKOS005199170
- Z57033920
- N-(4-(isothiocyanatomethyl)-1,3-thiazol-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
- 790681-63-9
- 101-572-5
- EN300-11107
- N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide
-
- Inchi: 1S/C16H17N3OS2/c1-10-5-11(2)15(12(3)6-10)19(13(4)20)16-18-14(8-22-16)7-17-9-21/h5-6,8H,7H2,1-4H3
- InChI Key: RAZLBWKVNMJYMA-UHFFFAOYSA-N
- SMILES: S1C=C(CN=C=S)N=C1N(C(C)=O)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 331.08130452Da
- Monoisotopic Mass: 331.08130452Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 106Ų
N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11107-0.05g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 0.05g |
$42.0 | 2025-02-19 | |
| Enamine | EN300-11107-0.1g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 0.1g |
$66.0 | 2025-02-19 | |
| Enamine | EN300-11107-0.25g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 0.25g |
$92.0 | 2025-02-19 | |
| Enamine | EN300-11107-0.5g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 0.5g |
$175.0 | 2025-02-19 | |
| Enamine | EN300-11107-1.0g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 1.0g |
$256.0 | 2025-02-19 | |
| Enamine | EN300-11107-2.5g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 2.5g |
$503.0 | 2025-02-19 | |
| Enamine | EN300-11107-5.0g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 5.0g |
$743.0 | 2025-02-19 | |
| Enamine | EN300-11107-10.0g |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95.0% | 10.0g |
$1101.0 | 2025-02-19 | |
| 1PlusChem | 1P019O23-50mg |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95% | 50mg |
$105.00 | 2025-03-03 | |
| 1PlusChem | 1P019O23-100mg |
N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
790681-63-9 | 95% | 100mg |
$134.00 | 2025-03-03 |
N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide
Research Briefing on N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 790681-63-9)
N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 790681-63-9) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the isothiocyanate and thiazole moieties, make it a promising candidate for further investigation in drug discovery and development.
Recent studies have explored the synthetic pathways for N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide, with a focus on optimizing yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. The isothiocyanate group, in particular, has been highlighted for its reactivity, which enables the compound to form covalent bonds with biological targets, such as proteins and enzymes, making it a valuable tool for probing biological systems.
In terms of biological activity, preliminary studies suggest that N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide exhibits inhibitory effects on specific enzymatic pathways. For instance, research has indicated its potential as a modulator of kinase activity, which could have implications for the treatment of diseases such as cancer and inflammatory disorders. The compound's ability to selectively target certain kinases while sparing others is a key area of interest, as it could lead to the development of more targeted therapies with fewer side effects.
Further investigations into the pharmacokinetic and pharmacodynamic properties of N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide are underway. Early in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding the compound's potential as a drug candidate and for guiding future preclinical and clinical development efforts.
The therapeutic potential of N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide is also being explored in the context of combination therapies. Researchers are investigating its synergistic effects with other chemotherapeutic agents, aiming to enhance efficacy and overcome drug resistance. Such studies are particularly relevant in oncology, where combination therapies are often employed to improve patient outcomes.
In conclusion, N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 790681-63-9) represents a promising compound with significant potential in chemical biology and medicinal chemistry. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic applications. As new data emerge, this compound may play an increasingly important role in the development of novel therapeutics for a range of diseases.
790681-63-9 (N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-(2,4,6-trimethylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)